6-(furan-2-yl)-2-(4-(2-methylindolin-1-yl)-4-oxobutyl)pyridazin-3(2H)-one

• IUPAC Name: 6-(furan-2-yl)-2-[4-(2-methyl-2,3-dihydroindol-1-yl)-4-oxobutyl]pyridazin-3-one
• InChI: InChI=1S/C21H21N3O3/c1-15-14-16-6-2-3-7-18(16)24(15)21(26)9-4-12-23-20(25)11-10-17(22-23)19-8-5-13-27-19/h2-3,5-8,10-11,13,15H,4,9,12,14H2,1H3
• InChI Key: ZLVAVJUNSNUJRH-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=CC=CC=C2N1C(=O)CCCN3C(=O)C=CC(=N3)C4=CC=CO4
• Molecular Formula: C21H21N3O3
• Molecular Weight: 363.4 g/mol

Description

6-(furan-2-yl)-2-(4-(2-methylindolin-1-yl)-4-oxobutyl)pyridazin-3(2H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. The compound is known for its unique chemical structure, which makes it a promising candidate for the development of new drugs.

Scientific Research Applications

Synthesis and Chemical Reactivity

• The reactivity of bis(furan-2-yl) compounds towards nitroso- and azoalkenes has been explored, yielding hetero-Diels–Alder adducts and dihydropyridazines. These compounds, through further chemical manipulations, have been utilized to produce various derivatives, indicating their versatility in synthetic organic chemistry (Lopes et al., 2015).

Biological Activities

• Research into furan and pyridazinone derivatives has demonstrated their potential in developing anti-inflammatory and antimicrobial agents. For instance, novel 5-(benzo[b]furan-2-ylmethyl)-6-methyl-pyridazin-3(2H)-one derivatives have shown significant anti-inflammatory activity and good binding affinity with COX-2, suggesting their therapeutic potential in inflammation-related disorders (Boukharsa et al., 2018).

Material Science Applications

• Novel electron-deficient conjugated polymers based on pyrrolo-acenaphtho-pyridazine-diones have been synthesized for electrochromic applications. These polymers, featuring furan and thiophene units, exhibit high molecular weights and optical bandgaps suitable for electrochromic devices, highlighting their potential in electronic and optoelectronic applications (Cho et al., 2015).

Antimicrobial and Antiviral Research

• Indolyl-substituted furanones have been synthesized and tested for antimicrobial activities, presenting a novel approach to combating bacterial and fungal infections. Their ring transformation capabilities allow for the creation of diverse heterocyclic systems with significant biological importance, further broadening their application in medicinal chemistry (Abou-Elmagd et al., 2015).